Cas no 2227777-27-5 ((2S)-1-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2227777-27-5
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6062781
• PubChem ID: 118202055
• Update Time: 2025-10-28

(2S)-1-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol
• (2S)-1-[4-(trifluoromethyl)phenyl]propan-2-ol
• EN300-1946386
• 2227777-27-5
• SCHEMBL16868329

• Inchi： 1S/C10H11F3O/c1-7(14)6-8-2-4-9(5-3-8)10(11,12)13/h2-5,7,14H,6H2,1H3/t7-/m0/s1
• InChI Key： NEDRLCTUCXSDPE-ZETCQYMHSA-N
• SMILES： FC(C1C=CC(=CC=1)C[C@H](C)O)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol

Compound Introduction: (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol (CAS No: 2227777-27-5)

(2S)-1-4-(trifluoromethyl)phenylpropan-2-ol, identified by its CAS number 2227777-27-5, is a structurally significant compound in the realm of pharmaceutical chemistry. This chiral alcohol features a propanol side chain attached to a phenyl ring substituted with a trifluoromethyl group, making it a versatile intermediate in the synthesis of biologically active molecules.

The stereochemistry at the second carbon atom, denoted as (2S), is crucial for its pharmacological properties. Chiral centers play a pivotal role in determining the efficacy and selectivity of drug candidates. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This modification is widely employed in medicinal chemistry to improve pharmacokinetic profiles and binding affinity to biological targets.

In recent years, research has highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor interactions. For instance, compounds containing this moiety have shown promise in treating inflammatory diseases, cancer, and infectious disorders. The (2S)-configuration of (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol aligns with these trends, suggesting potential applications in targeted drug development.

The synthesis of (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol involves advanced organic transformations, including asymmetric synthesis and protection-deprotection strategies. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is essential for producing pharmaceutical-grade materials. Recent advancements in catalytic methods have further refined the synthesis of such complex molecules, making them more accessible for industrial-scale production.

The compound's structural features make it a valuable building block for drug discovery programs. Its combination of a hydroxyl group and an aromatic ring with a fluorinated substituent allows for diverse functionalization pathways. This flexibility enables chemists to explore various chemical modifications, leading to the development of novel analogs with enhanced biological activity. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors and anti-inflammatory agents.

Current research is exploring the role of fluorinated compounds in modulating protein-protein interactions. The electron-withdrawing nature of the trifluoromethyl group can significantly influence the electronic properties of the molecule, thereby affecting its binding mode to biological targets. This has opened new avenues for designing molecules with improved therapeutic profiles. (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol serves as a prime example of how structural modifications can lead to innovative drug candidates.

The pharmacokinetic properties of (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol are also subjects of interest. Studies have demonstrated that fluorinated aromatic compounds often exhibit prolonged half-lives and reduced metabolic clearance. These attributes are highly desirable in drug development, as they can lead to more effective and cost-efficient therapies. The compound's potential to enhance drug bioavailability makes it an attractive candidate for further investigation.

In conclusion, (2S)-1-4-(trifluoromethyl)phenylpropan-2-ol (CAS No: 2227777-27-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration offer numerous opportunities for developing novel therapeutics. As research continues to uncover new applications for fluorinated compounds, this molecule stands out as a promising candidate for future drug development efforts.